Cas no 5342-81-4 (Ethyl 4-methylsulfonylbutanoate)

• Product Name: Ethyl 4-methylsulfonylbutanoate
• CAS No: 5342-81-4
• MF: C₇H₁₄O₄S
• MW: 194.248661518097
• MDL: MFCD31812852
• CID: 1585944
• PubChem ID: 220649
• Update Time: 2025-09-22

Ethyl 4-methylsulfonylbutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methylsulfonylbutanoate
• 4-methanesulfonyl-butyric acid ethyl ester
• AC1L594E
• CTK4J7971
• AR-1I8993
• AC1Q657N
• NSC3661
• 4-Methansulfonyl-buttersaeure-aethylester
• AG-K-77611
• ethyl 4-(methylsulfonyl)butanoate
• 4-methanesulfonyl-butyric acid ethyl ester; AC1L594E; CTK4J7971; AR-1I8993; AC1Q657N; NSC3661; 4-Methansulfonyl-buttersaeure-aethylester; AG-K-77611; ethyl 4-(methylsulfonyl)butanoate;
• ETHYL 4-METHANESULFONYLBUTANOATE
• SB37544
• DTXSID60277711
• CS-0342175
• 5342-81-4
• UQRZMVLNVQEHFI-UHFFFAOYSA-N
• ethyl gamma-methylsulfonylbutyrate
• NSC-3661
• SCHEMBL4022043

• MDL： MFCD31812852
• Inchi： 1S/C7H14O4S/c1-3-11-7(8)5-4-6-12(2,9)10/h3-6H2,1-2H3
• InChI Key： UQRZMVLNVQEHFI-UHFFFAOYSA-N
• SMILES： S(C)(CCCC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 194.06132
• Monoisotopic Mass: 194.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 339.7°C at 760 mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.447
• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters